Cas no 847854-76-6 (propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate)
propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- propyl 4-[8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)chromen-3-yl]oxybenzoate
- propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate
-
- Inchi: 1S/C23H22F3NO6/c1-4-11-31-22(30)13-5-7-14(8-6-13)32-20-18(29)15-9-10-17(28)16(12-27(2)3)19(15)33-21(20)23(24,25)26/h5-10,28H,4,11-12H2,1-3H3
- InChI Key: RJRSKQDZBYMIOE-UHFFFAOYSA-N
- SMILES: C(OCCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C(CN(C)C)=C3OC=2C(F)(F)F)C=C1
propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-1201-2μmol |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-5μmol |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-10μmol |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-20μmol |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-1mg |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-2mg |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-3mg |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-4mg |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-5mg |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1201-10mg |
propyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate |
847854-76-6 | 10mg |
$79.0 | 2023-09-11 |
propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate
Propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate: A Comprehensive Overview
The compound with CAS No. 847854-76-6, known as propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate, is a complex organic molecule with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a chromen ring system, a benzoate ester group, and several functional groups that contribute to its chemical reactivity and biological activity.
Recent studies have highlighted the significance of chromen derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The presence of the dimethylamino methyl group and the trifluoromethyl substituent in this compound suggests potential pharmacological properties, such as enzyme inhibition or receptor modulation. These functional groups are known to enhance the molecule's bioavailability and stability, making it a promising candidate for further research in medicinal chemistry.
The synthesis of propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate involves a multi-step process that typically includes the formation of the chromen ring system followed by functionalization with the benzoate ester group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions.
One of the most intriguing aspects of this compound is its potential as an anti-inflammatory agent. Studies have shown that chromen derivatives can exhibit anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxy group in the chromen ring system plays a critical role in these enzymatic interactions, making this compound a valuable lead for developing novel anti-inflammatory drugs.
In addition to its pharmacological applications, this compound has also been investigated for its role in fluorescence sensing and imaging. The trifluoromethyl group contributes to the molecule's fluorescence properties, enabling it to be used as a probe for detecting specific analytes in complex biological systems. This dual functionality underscores the versatility of propyl 4-{...}benzoate in both therapeutic and diagnostic applications.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's molecular properties. Molecular docking studies have revealed potential binding interactions with various drug targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. These insights provide a foundation for designing more potent and selective analogs of this compound in the future.
Furthermore, the environmental impact of synthesizing and using this compound has been a topic of interest among researchers. Efforts are being made to develop greener synthetic routes that minimize waste and reduce the use of hazardous reagents. The incorporation of sustainable practices in the production of propyl 4-{...}benzoate aligns with global initiatives to promote eco-friendly chemistry.
In conclusion, propyl 4-{...}benzoate (CAS No. 847854-76-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease states.
847854-76-6 (propyl 4-({8-(dimethylamino)methyl-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)